Cas no 210108-89-7 (Jatrophane 5)

• Product Name: Jatrophane 5
• CAS No: 210108-89-7
• Molecular Formula: C₄₁H₄₉NO₁₄
• Molecular Weight: 779.826
• CID: 836981
• PubChem ID: 15828276

Jatrophane 5 Properties

Names and Identifiers

• 2,5,7,14-Tetraacetoxy-3-benzoyloxy-8,15-dihydroxy-9-nicotinoyloxyjatropha-6(17),11E-diene
• Jatrophane 5
• 2,5,7,14-TETRAACETOXY-3-BENZOYLOXY-8,15-DIHYDROXY-9-NICOTINOYLOXYJATROPHA-6(17),11EDIENE
• DTXSID801098109
• CHEMBL311492
• [(1R,2R,3aR,4S,5S,6E,9S,10S,11S,13R,13aS)-2,4,11,13-tetraacetyloxy-1-benzoyloxy-3a,10-dihydroxy-2,5,8,8-tetramethyl-12-methylidene-3,4,5,9,10,11,13,13a-octahydro-1H-cyclopenta[12]annulen-9-yl] pyridine-3-carboxylate
• AKOS040760989
• CS-0113227
• FS-9552
• HY-N7305
• 210108-89-7
• (2R,3R,3aS,4R,6S,7S,8S,10E,12S,13S,13aR)-2,4,6,13-Tetrakis(acetyloxy)-3-(benzoyloxy)-2,3,3a,4,5,6,7,8,9,12,13,13a-dodecahydro-7,13a-dihydroxy-2,9,9,12-tetramethyl-5-methylene-1H-cyclopentacyclododecen-8-yl 3-pyridinecarboxylate

• InChIKey： GLYDSECXZWCLMS-RWMROPJHSA-N
• Inchi： InChI=1S/C41H49NO14/c1-22-17-18-39(7,8)36(55-38(49)29-16-13-19-42-20-29)31(47)33(52-25(4)44)23(2)32(51-24(3)43)30-35(54-37(48)28-14-11-10-12-15-28)40(9,56-27(6)46)21-41(30,50)34(22)53-26(5)45/h10-20,22,30-36,47,50H,2,21H2,1,3-9H3/b18-17+/t22-,30-,31+,32-,33-,34-,35+,36+,40+,41+/m0/s1
• SMILES： C[C@H]1/C=C/C([C@@H]([C@@H]([C@H](C(=C)[C@@H]([C@H]2[C@H]([C@](C[C@@]2([C@H]1OC(=O)C)O)(C)OC(=O)C)OC(=O)c3ccccc3)OC(=O)C)OC(=O)C)O)OC(=O)c4cccnc4)(C)C

Computed Properties

• Exact Mass: 779.31530524g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 15
• Rotatable Bond Count: 14
• Monoisotopic Mass: 779.31530524g/mol
• Heavy Atom Count: 56
• Complexity: 1540
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 211Ų

Experimental Properties

• Boiling Point: 797.3±60.0 °C at 760 mmHg
• Vapor Pressure: 0.0±2.9 mmHg at 25°C
• Flash Point: 436.0±32.9 °C
• Color/Form: Powder
• Density: 1.3±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Jatrophane and cyclojatrophane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Jatrophane and cyclojatrophane diterpenoids